Cas no 1438-82-0 (Pentamethyldisiloxane)

• Product Name: Pentamethyldisiloxane
• CAS No: 1438-82-0
• MF: C₅H₁₅OSi₂
• MW: 147.343003511429
• MDL: MFCD00053658
• CID: 83671
• PubChem ID: 354335034
• Update Time: 2025-04-18

Pentamethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• Pentamethyldisiloxane
• 1,1,1,3,3-Pentamethyldisiloxane
• Pentamethyldisiloxan
• 1,1,1,3,3-pentamethyl-disiloxane
• 1,1,1,3,3-Pentamethylpropanedisiloxane
• 1,1,3,3,3-pentamethyldisiloxane
• 2,2,4-Trimethyl-3-oxa-2,4-disilapentane
• Disiloxane,pentamethyl
• HMe2SiOSiMe3
• pentamethyl-disiloxan
• Dimethyl(trimethylsilyloxy)silane
• Trimethylsiloxydimethylsilane
• Disiloxane, pentamethyl-
• dimethyl(trimethylsilyloxy)silicon
• Disiloxane, 1,1,1,3,3-pentamethyl-
• [(dimethylsilyl)oxy]trimethylsilane
• FCH931809
• s12900
• AX8293252
• P1535
• ST24036569
• A808125
• DTXSID00883673
• Vinyl Pepentamethyl Disiloxane
• MFCD00053658
• FS-4343
• BAA43882
• AKOS006220955
• Disiloxane,1,1,1,3,3-pentamethyl-
• 1438-82-0
• SCHEMBL33802
• PMDS
• EN300-7401463
• (trimethylsiloxy)dimethylsilane
• EINECS 215-873-5
• XUKFPAQLGOOCNJ-UHFFFAOYSA-N
• dimethyl[(trimethylsilyl)oxy]silyl

• MDL： MFCD00053658
• Inchi： 1S/C5H15OSi2/c1-7(2)6-8(3,4)5/h1-5H3
• InChI Key： XUKFPAQLGOOCNJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O[Si](C)C |^1:5|
• BRN： 1734568

Computed Properties

• Exact Mass: 148.07400
• Monoisotopic Mass: 147.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.760 g/mL at 20 °C(lit.)
• Boiling Point: 86°C(lit.)
• Flash Point: Fahrenheit: -2.2 ° f
  Celsius: -19 ° c
  
• Refractive Index: n20/D 1.373
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 9.23000
• LogP: 1.82130
• Solubility: Insoluble in water.
• Sensitiveness: Moisture Sensitive

Pentamethyldisiloxane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16-S23-S29-S33
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：II
• Risk Phrases：R11
• Safety Term：S16;S23;S29;S33
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes
• Other Chemical Reagents Organic Metal Reagents